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Compound of Interest

Compound Name:

2-[4-

(Chloromethyl)phenyl]acetaldehyd

e

CAS No.: 1190884-37-7

Cat. No.: B1526213

Get Quote

Part 1: Executive Summary & Identification
Target Molecule: 2-[4-(Chloromethyl)phenyl]acetaldehyde CAS Registry Number: 1190884-

37-7 Molecular Formula:

Molecular Weight: 168.62 g/mol

In the context of drug development and organic synthesis, this molecule is rarely isolated as a

shelf-stable commodity due to its high reactivity. It combines an electrophilic chloromethyl

group (susceptible to nucleophilic attack) with an enolizable acetaldehyde moiety (susceptible

to polymerization and oxidation).

Consequently, "synonyms" in a practical laboratory context refer not just to alternative names,

but to Synthetic Surrogates—stable precursors or masked forms used to introduce this

structural motif into complex molecules.
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Nomenclature Synonyms
IUPAC: 2-[4-(Chloromethyl)phenyl]ethanal

Systematic: 4-(Chloromethyl)benzeneacetaldehyde

Inverted: Acetaldehyde, [4-(chloromethyl)phenyl]-[1]

Part 2: Functional Synonyms (Synthetic Surrogates)
Researchers typically procure or synthesize one of the following stable surrogates rather than

the free aldehyde.

The "Commercial" Surrogate: 4-
(Chloromethyl)styrene[2]

CAS: 1592-20-7

Role: Primary industrial feedstock.

Mechanism: Converted to the aldehyde via Hydroboration-Oxidation (with strict pH control)

or Anti-Markovnikov Wacker-type oxidation.

Caveat: The chloromethyl group is sensitive to the basic conditions (

) typically used in hydroboration workups.

The "Stable" Surrogate: 4-(Chloromethyl)phenylacetic
Acid

CAS: 56066-91-2 (Acid) / 39720-27-9 (Acetate precursor)

Role: Bench-stable solid precursor.

Mechanism: Converted to the aldehyde via Rosenmund Reduction (of the acid chloride) or

DIBAL-H reduction (of the ester) at cryogenic temperatures.

Advantage: Avoids basic conditions, preserving the alkyl chloride.
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The "Direct" Surrogate: 4-(Chloromethyl)phenethyl
Alcohol

CAS: 19788-43-3 (verify specific isomer availability)

Role: The immediate oxidation precursor.

Mechanism: Converted to the aldehyde using Dess-Martin Periodinane (DMP) or Swern

Oxidation.

Advantage: Allows generation of the aldehyde in situ immediately prior to the next step (e.g.,

reductive amination).

The "Masked" Surrogate: The Diethyl Acetal
Name: 1-(Chloromethyl)-4-(2,2-diethoxyethyl)benzene

Role: Storage form.

Mechanism: Hydrolyzed with dilute aqueous acid (e.g.,

) to release the free aldehyde.

Part 3: Technical Deep Dive & Stability Logic
The Instability Paradox
The coexistence of the chloromethyl group and the aldehyde creates a self-destruction

pathway.

Polymerization: Like phenylacetaldehyde, the target undergoes rapid trimerization to form

trioxanes, especially in the presence of trace acids.

Self-Alkylation: Under basic conditions, the aldehyde enolizes. The enolate is a nucleophile

that can attack the chloromethyl group of another molecule (intermolecular

), leading to rapid polymerization or cross-linking.
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Expert Insight:Never expose this aldehyde to strong bases (e.g., alkoxides, unbuffered amines)

or Lewis acids for extended periods. Always generate fresh or store as the acetal.

Part 4: Visualization of Synthetic Pathways
The following diagram illustrates the logical flow from commercially available "synonyms" to the

target aldehyde.

4-(Chloromethyl)styrene
(CAS 1592-20-7)

4-(Chloromethyl)phenethyl Alcohol

Hydroboration
(9-BBN; then mild [O])
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1. SOCl2
2. Rosenmund Red.

Swern Oxidation
(DMSO, Oxalyl Chloride, Et3N)

Diethyl Acetal Form
(Masked Storage)

EtOH, H+, -H2O

H3O+, THF

Click to download full resolution via product page

Caption: Synthetic flow connecting stable commercial precursors (blue) to the reactive target

aldehyde (green).

Part 5: Experimental Protocols
Protocol A: Synthesis via Swern Oxidation (High
Integrity)
Recommended for small-scale synthesis where purity is paramount.

Precursor: 4-(Chloromethyl)phenethyl alcohol. Reagents: Oxalyl chloride, DMSO,

Triethylamine, DCM.

Activation: In a flame-dried flask under

, dissolve oxalyl chloride (1.1 equiv) in dry DCM at -78°C. Add DMSO (2.2 equiv) dropwise.
Stir for 15 min.

Oxidation: Add a solution of 4-(chloromethyl)phenethyl alcohol (1.0 equiv) in DCM dropwise.

Maintain temperature at -78°C for 45 min.
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Termination: Add dry triethylamine (5.0 equiv). The solution will turn cloudy. Allow to warm to

0°C over 30 min.

Workup: Quench with saturated

. Extract with DCM. Wash organics with brine, dry over

, and concentrate in vacuo at low temperature (<30°C).

Validation: Use immediately. NMR should show a triplet at

ppm (CHO).

Protocol B: Synthesis via DIBAL-H Reduction (Industrial
Scale)
Recommended for generating the aldehyde from the ester.

Precursor: Methyl 4-(chloromethyl)phenylacetate. Reagents: Diisobutylaluminum hydride

(DIBAL-H), Toluene.

Setup: Dissolve the ester in anhydrous toluene under Argon. Cool to -78°C.

Reduction: Add DIBAL-H (1.05 equiv, 1.0 M in toluene) slowly down the side of the flask to

avoid localized heating.

Equilibration: Stir at -78°C for 1 hour. Monitor by TLC (disappearance of ester).

Quench: Carefully add methanol (excess) at -78°C, followed by a saturated solution of

Rochelle's salt (Potassium sodium tartrate).

Extraction: Allow to warm to room temperature and stir vigorously until the aluminum

emulsion breaks (layers separate clearly). Extract with ethyl acetate.[2]

Part 6: Quantitative Comparison of Routes
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Route Precursor Conditions Yield Potential Risk Factor

Swern Ox.
Phenethyl

Alcohol

-78°C, Neutral

pH
High (85-95%)

Low (Avoids

hydrolysis)

DIBAL-H
Phenylacetic

Ester
-78°C, Toluene

Moderate (70-

80%)

Over-reduction to

alcohol

Rosenmund
Phenylacetic

Acid , Pd/BaSO4 Variable
Dehalogenation

of

Styrene Ox.

4-

Chloromethylstyr

ene

or High
Cleavage of C=C

can be messy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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